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Introduction
L-Folinic acid, also known as leucovorin or 5-formyltetrahydrofolate, is a biologically active

form of folic acid.[1][2][3][4] It is a crucial co-factor in one-carbon metabolism, playing a vital

role in the synthesis of purines and pyrimidines, which are the building blocks of DNA and RNA.

[3] In a research context, L-Folinic acid is widely used in cell culture and in studies involving

antifolate chemotherapy.[5][6][7] Its primary applications include rescuing cells from the toxic

effects of dihydrofolate reductase (DHFR) inhibitors like methotrexate and enhancing the

cytotoxic efficacy of fluoropyrimidines such as 5-fluorouracil (5-FU).[1][3][4][8][9] This document

provides a detailed protocol for the preparation of L-Folinic acid stock solutions for research

use.

Quantitative Data Summary
The following table summarizes the key quantitative data for L-Folinic acid (calcium salt

hydrate), the common form used in research.
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Property Value Source

Synonyms

L-Folinate, 5-

Formyltetrahydrofolate,

Leucovorin, Citrovorum Factor

[2][4][10]

Molecular Formula C₂₀H₂₁CaN₇O₇ · xH₂O [10]

Molecular Weight
511.50 g/mol (anhydrous

basis)
[10][11]

Appearance
White to light yellow crystalline

or amorphous powder
[7][10][11]

Purity ≥98% [10]

Solubility (in Water)

Approximately 0.3 mg/mL to

100 mg/mL. Solubility is pH-

dependent.

[2][10]

Solubility (in DMSO) <4.73 mg/mL to 180 mg/mL. [12][13]

Storage of Solid

-20°C for long-term storage

(≥4 years). Can be stored at

room temperature for up to 12

months.

[7][10]

Storage of Stock Solution

Aqueous solutions are not

recommended for storage for

more than one day. Some

studies show stability for up to

14 days at 2-8°C when

protected from light.

[10][14][15]

pH of Solution 6.8 - 8.0 [7][11]

Mechanism of Action in Cellular Pathways
L-Folinic acid serves as a reduced folate that can readily enter the folate metabolic pathway,

bypassing the need for the enzyme dihydrofolate reductase (DHFR). This is central to its

"rescue" effect in the context of methotrexate treatment, as methotrexate inhibits DHFR. Once
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inside the cell, L-Folinic acid is converted to other active folate derivatives, such as 5,10-

methylenetetrahydrofolate and 5-methyltetrahydrofolate, which are essential for nucleotide

synthesis and other metabolic processes.[1][2] In combination with 5-fluorouracil (5-FU), L-
Folinic acid enhances its anticancer activity by stabilizing the binding of a 5-FU metabolite to

thymidylate synthase, leading to more effective inhibition of DNA synthesis.[1][3]

Simplified Folate Metabolism and Drug Interaction Pathway
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Caption: Folate metabolism and drug interaction pathway.

Experimental Protocol: Preparation of L-Folinic Acid
Stock Solution
This protocol details the steps for preparing a 10 mg/mL stock solution of L-Folinic acid
(calcium salt hydrate) in water.

Materials:

L-Folinic acid (calcium salt hydrate) powder

Sterile, purified water (e.g., cell culture grade, Milli-Q, or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes or calibrated micropipettes

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Sterile cryovials or microcentrifuge tubes for aliquoting

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent microbial contamination.

Weighing: Accurately weigh the desired amount of L-Folinic acid powder. For a 10 mg/mL

stock solution, weigh 10 mg of the powder.

Dissolution:

Transfer the weighed powder into a sterile conical tube.

Add a small volume of sterile water (e.g., 0.5 mL for a final volume of 1 mL) to the powder.
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Gently vortex the tube to dissolve the powder. The solubility of L-Folinic acid calcium salt

in water can be variable, and gentle warming (to no more than 37°C) may aid dissolution.

If complete dissolution is not achieved, the pH of the solution can be adjusted slightly

towards the alkaline range (pH 7.0-8.0) with dilute NaOH, but this should be done with

caution as it may affect stability.

Once dissolved, add sterile water to reach the final desired volume (e.g., 1 mL for a 10

mg/mL solution).

Sterilization:

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile

collection tube. This is crucial for cell culture applications.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots in sterile cryovials or

microcentrifuge tubes. This minimizes freeze-thaw cycles and the risk of contamination.

For short-term storage (up to 24 hours), store the aliquots at 2-8°C, protected from light.

[10][14]

For longer-term storage, some evidence suggests stability for up to 14 days at 2-8°C when

protected from light.[15] However, it is generally recommended to prepare fresh solutions

for optimal activity.[10][13] For critical experiments, freshly prepared solutions are always

preferred.

Label the aliquots clearly with the name of the compound, concentration, date of

preparation, and storage conditions.
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L-Folinic Acid Stock Solution Preparation Workflow
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Caption: Workflow for preparing L-Folinic Acid stock solution.
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Safety Precautions
L-Folinic acid should be handled with appropriate laboratory safety precautions. While not

considered highly hazardous, it is important to wear personal protective equipment (PPE),

including a lab coat, gloves, and safety glasses. Avoid inhalation of the powder and contact

with skin and eyes. In case of contact, wash the affected area thoroughly with water. Consult

the Safety Data Sheet (SDS) for complete safety information. This product is for research use

only and not for human or veterinary use.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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